Cas no 2167518-80-9 (1H-Pyrazolo[3,4-b]pyridine-1-acetic acid, 5-bromo-)

• Product Name: 1H-Pyrazolo[3,4-b]pyridine-1-acetic acid, 5-bromo-
• CAS No: 2167518-80-9
• MF: C₈H₆BrN₃O₂
• MW: 256.056140422821
• CID: 5261333
• Update Time: 2025-07-13

1H-Pyrazolo[3,4-b]pyridine-1-acetic acid, 5-bromo- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazolo[3,4-b]pyridine-1-acetic acid, 5-bromo-

• Inchi： 1S/C8H6BrN3O2/c9-6-1-5-2-11-12(4-7(13)14)8(5)10-3-6/h1-3H,4H2,(H,13,14)
• InChI Key： VZDNUCGGZYKXMX-UHFFFAOYSA-N
• SMILES： C12N(CC(O)=O)N=CC1=CC(Br)=CN=2

Additional information on 1H-Pyrazolo[3,4-b]pyridine-1-acetic acid, 5-bromo-

1H-Pyrazolo[3,4-b]pyridine-1-acetic acid, 5-bromo- (CAS No. 2167518-80-9): A Comprehensive Overview

1H-Pyrazolo[3,4-b]pyridine-1-acetic acid, 5-bromo- is a heterocyclic compound with significant potential in pharmaceutical and biochemical research. This compound, identified by its CAS number CAS No. 2167518-80-9, belongs to the pyrazolo[3,4-b]pyridine scaffold, which is well-documented for its diverse biological activities. The presence of a bromo substituent at the 5-position enhances its utility in synthetic chemistry and drug discovery programs.

The pyrazolo[3,4-b]pyridine core is a fused bicyclic system consisting of a pyrazole ring connected to a pyridine ring. This structural motif is known to exhibit a wide range of pharmacological properties, including anti-inflammatory, antiviral, and anticancer effects. The acetic acid moiety at the 1-position further extends its chemical functionality, making it a valuable intermediate in the synthesis of more complex molecules.

In recent years, there has been growing interest in 1H-pyrazolo[3,4-b]pyridine-1-acetic acid, 5-bromo- due to its role as a key intermediate in the development of novel therapeutic agents. Researchers have leveraged its structural features to design molecules with enhanced binding affinity and selectivity for target enzymes and receptors. For instance, studies have demonstrated its utility in the synthesis of kinase inhibitors, which are crucial in treating various forms of cancer.

The bromo substituent at the 5-position of the pyrazolo[3,4-b]pyridine ring is particularly noteworthy. It serves as a versatile handle for further functionalization through cross-coupling reactions such as Suzuki-Miyaura and Buchwald-Hartwig couplings. These reactions allow for the introduction of aryl or amino groups, expanding the compound's potential applications in medicinal chemistry.

Recent advancements in computational chemistry have also highlighted the importance of 1H-pyrazolo[3,4-b]pyridine-1-acetic acid, 5-bromo- in virtual screening campaigns. Its molecular structure has been used to develop pharmacophore models that aid in identifying new drug candidates with improved pharmacokinetic profiles. Such computational approaches have accelerated the discovery process by enabling high-throughput screening of large compound libraries.

The compound's biological activity has been explored in several preclinical studies. Notably, derivatives of this scaffold have shown promising results in inhibiting Janus kinases (JAKs), which are involved in inflammatory pathways. By modulating JAK activity, these compounds offer a potential therapeutic strategy for conditions such as rheumatoid arthritis and inflammatory bowel disease. The bromo-substituted derivative has been particularly studied for its ability to disrupt signaling cascades associated with chronic inflammation.

In addition to its anti-inflammatory properties, 1H-pyrazolo[3,4-b]pyridine-1-acetic acid, 5-bromo- has shown promise in oncology research. Preclinical data suggest that it can inhibit the activity of tyrosine kinases, which are overexpressed in many cancer cells. By targeting these kinases, the compound disrupts cell proliferation and survival pathways, leading to tumor regression in vitro and in vivo models. Further investigation into its mechanism of action has revealed interactions with both intracellular signaling pathways and extracellular matrix components.

The synthesis of 1H-pyrazolo[3,4-b]pyridine-1-acetic acid, 5-bromo- has been optimized by several research groups to improve yield and scalability. Common synthetic routes involve multi-step processes starting from commercially available precursors such as bromopyridines and hydrazines. Advances in catalytic systems have enabled more efficient transformations, reducing reaction times and minimizing byproduct formation.

The compound's stability under various conditions has also been evaluated to ensure its suitability for industrial applications. Studies have demonstrated that it remains stable under standard storage conditions but may degrade when exposed to light or moisture. Proper handling procedures are recommended to maintain its integrity during transportation and usage.

The growing interest in heterocyclic compounds like 1H-pyrazolo[3,4-b]pyridine-1-acetic acid, 5-bromo- underscores their importance in modern drug discovery. The pyrazolo[3,4-b]pyridine scaffold offers a unique combination of structural flexibility and biological activity that makes it an attractive platform for developing new therapeutics. As research continues to uncover new applications for this class of compounds, their role in addressing unmet medical needs is likely to expand.

In conclusion, CAS No. 2167518-80-9, represents a significant advancement in pharmaceutical chemistry due to its versatile structure and broad range of biological activities. Its utility as an intermediate in drug synthesis and its potential therapeutic applications make it a valuable asset for researchers working on innovative treatments for various diseases.